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B]pyridine

Cat. No.: B1588988 Get Quote

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug

Development Professionals

Introduction: The Versatility of the Pyrrolopyridine
Scaffold
The pyrrolopyridine framework, a bicyclic heterocycle composed of a fused pyrrole and pyridine

ring, stands as a cornerstone in medicinal chemistry.[1] Also known as azaindoles, these

structures are integral to a multitude of biologically active natural products and synthetic

molecules, including several FDA-approved drugs.[2] The unique electronic properties and

structural features of the pyrrolopyridine core, arising from the interplay between the electron-

rich pyrrole and electron-deficient pyridine rings, allow it to serve as a versatile pharmacophore.

This guide provides a comprehensive overview of the diverse biological activities of

pyrrolopyridine derivatives, delves into their mechanisms of action, offers detailed experimental

protocols for their evaluation, and discusses key synthetic strategies and structure-activity

relationships.

Pyrrolopyridines exist in six isomeric forms, each with a distinct arrangement of the nitrogen

atoms, which in turn influences their chemical reactivity and biological activity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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